Cas no 361479-48-3 (N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-(2,5-dioxopyrrolidin-1-yl)benzamide)

• Product Name: N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-(2,5-dioxopyrrolidin-1-yl)benzamide
• CAS No: 361479-48-3
• MF: C₂₄H₁₇N₃O₄S
• MW: 443.474484205246
• CID: 6185103
• PubChem ID: 3327639
• Update Time: 2025-10-29

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-(2,5-dioxopyrrolidin-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-(2,5-dioxopyrrolidin-1-yl)benzamide
• SR-01000443608
• HMS639D16
• 361479-48-3
• N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-3-(2,5-dioxopyrrolidin-1-yl)benzamide
• N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-3-(2,5-dioxopyrrolidin-1-yl)benzamide
• F0700-0156
• Oprea1_160608
• AKOS002043881
• SR-01000443608-1
• ChemDiv1_018386

• Inchi： 1S/C24H17N3O4S/c28-19-9-8-15(13-17(19)24-26-18-6-1-2-7-20(18)32-24)25-23(31)14-4-3-5-16(12-14)27-21(29)10-11-22(27)30/h1-9,12-13,28H,10-11H2,(H,25,31)
• InChI Key： WTNDURLTDNCLRG-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C(=CC=C(C=1)NC(C1=CC=CC(=C1)N1C(CCC1=O)=O)=O)O

Computed Properties

• Exact Mass: 443.09397721g/mol
• Monoisotopic Mass: 443.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-(2,5-dioxopyrrolidin-1-yl)benzamide

Comprehensive Overview of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-(2,5-dioxopyrrolidin-1-yl)benzamide (CAS No. 361479-48-3)

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-(2,5-dioxopyrrolidin-1-yl)benzamide (CAS No. 361479-48-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound's intricate name reflects its complex molecular architecture, which combines a benzothiazole moiety, a hydroxyphenyl group, and a dioxopyrrolidinyl benzamide framework. These functional groups contribute to its distinctive chemical properties, making it a subject of interest for drug discovery and molecular design.

In recent years, researchers have explored the potential of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-(2,5-dioxopyrrolidin-1-yl)benzamide in targeting specific biological pathways. Its benzothiazole component, for instance, is known for its role in modulating protein-protein interactions, while the dioxopyrrolidinyl group may enhance solubility and bioavailability. Such characteristics align with current trends in precision medicine, where compounds with multi-functional scaffolds are highly sought after. This has led to increased searches for terms like "benzothiazole derivatives in drug design" and "hydroxyphenyl-based bioactive compounds," highlighting the growing relevance of this molecule.

The synthesis of CAS No. 361479-48-3 typically involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the rising demand for high-purity research chemicals, questions like "how to synthesize N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl benzamide derivatives" frequently appear in academic forums and search engines, underscoring the need for detailed methodological insights.

Beyond its synthetic appeal, N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-(2,5-dioxopyrrolidin-1-yl)benzamide has also been investigated for its potential in material science. The benzothiazole core, for example, is a common motif in fluorescent dyes and optoelectronic materials. This dual applicability in life sciences and materials research makes it a versatile candidate for interdisciplinary studies. Searches for "benzothiazole applications beyond pharmaceuticals" reflect this broadening scope of interest.

In conclusion, CAS No. 361479-48-3 represents a compelling case study in modern chemical research. Its hybrid structure bridges gaps between medicinal chemistry and materials science, addressing key user queries such as "what are the uses of dioxopyrrolidinyl benzamides" and "innovative benzothiazole-based compounds." As research progresses, this compound is poised to play a pivotal role in both therapeutic development and technological advancements.